Cas no 1781339-64-7 (4-(Difluoromethyl)pyridine-2-acetic acid)
4-(Difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)pyridine-2-acetic acid
-
- Inchi: 1S/C8H7F2NO2/c9-8(10)5-1-2-11-6(3-5)4-7(12)13/h1-3,8H,4H2,(H,12,13)
- InChI Key: AGPMNLUDZXBKDO-UHFFFAOYSA-N
- SMILES: FC(C1C=CN=C(CC(=O)O)C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- XLogP3: 1
- Topological Polar Surface Area: 50.2
4-(Difluoromethyl)pyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029078001-250mg |
4-(Difluoromethyl)pyridine-2-acetic acid |
1781339-64-7 | 97% | 250mg |
$475.20 | 2022-04-02 | |
| Alichem | A029078001-500mg |
4-(Difluoromethyl)pyridine-2-acetic acid |
1781339-64-7 | 97% | 500mg |
$839.45 | 2022-04-02 | |
| Alichem | A029078001-1g |
4-(Difluoromethyl)pyridine-2-acetic acid |
1781339-64-7 | 97% | 1g |
$1,579.40 | 2022-04-02 |
4-(Difluoromethyl)pyridine-2-acetic acid Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 4-(Difluoromethyl)pyridine-2-acetic acid
4-(Difluoromethyl)pyridine-2-acetic Acid: A Versatile Compound in Modern Pharmaceutical Research
4-(Difluoromethyl)pyridine-2-acetic acid (CAS No. 1781339-64-7) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical characteristics, synthesis methods, and recent advancements in the study of 4-(difluoromethyl)pyridine-2-acetic acid.
The chemical structure of 4-(difluoromethyl)pyridine-2-acetic acid is characterized by a pyridine ring substituted with a difluoromethyl group and an acetic acid moiety. The difluoromethyl group is particularly noteworthy as it can significantly influence the compound's physical and chemical properties, such as solubility, lipophilicity, and metabolic stability. These properties make 4-(difluoromethyl)pyridine-2-acetic acid an attractive candidate for drug development.
Recent studies have explored the potential of 4-(difluoromethyl)pyridine-2-acetic acid in various therapeutic areas. One notable application is its use as a lead compound in the development of novel anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of 4-(difluoromethyl)pyridine-2-acetic acid exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. This finding opens up new avenues for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 4-(difluoromethyl)pyridine-2-acetic acid has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that certain derivatives of this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus. The mechanism of action involves interfering with viral entry and replication processes, making it a promising candidate for further development as an antiviral drug.
The synthesis of 4-(difluoromethyl)pyridine-2-acetic acid has been optimized to improve yield and purity, which are crucial factors for large-scale production in pharmaceutical settings. One common synthetic route involves the reaction of 2-chloropyridine with difluoroacetyl chloride followed by hydrolysis to form the carboxylic acid. This method has been refined to achieve high yields and selectivity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.
The pharmacokinetic properties of 4-(difluoromethyl)pyridine-2-acetic acid have also been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilic nature allows it to cross cell membranes efficiently, while its metabolic stability ensures prolonged activity in vivo. These characteristics are essential for developing effective drug formulations with optimal therapeutic outcomes.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-(difluoromethyl)pyridine-2-acetic acid-based drugs in human subjects. Preliminary results from phase I trials have indicated that these compounds are well-tolerated with minimal side effects, paving the way for more advanced clinical studies. The ongoing research aims to validate the therapeutic potential of these compounds and establish their role in treating various diseases.
In conclusion, 4-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1781339-64-7) represents a significant advancement in pharmaceutical research due to its unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and antiviral therapies make it a valuable lead compound for drug development. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, it is likely that this compound will play a crucial role in advancing medical treatments for various conditions.
1781339-64-7 (4-(Difluoromethyl)pyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)